An approach for running long-term analysis of the wave environment and associated wave-induced structural loads, which includes effects of nonlinearity, irregularity and short crestedness of ocean waves is presented. The suggested approach combines a novel event-sampling technique with the efficient nonlinear wave solver High Order Spectral Method (HOSM) to represent the long-term wave environment by a large, yet computationally feasible, number of short-crested wave events which are simulated in HOSM. For the present study, HOSM is enhanced with a wave-breaking model, which improves the description of steep sea states in which wave breaking plays a role.Extensive validation of HOSM and the implemented wave-breaking model is carried out through comparison with model-test results for wave-crest statistics in long- and short-crested sea states and through direct comparison with CFD simulations.The proposed methodology is demonstrated on a case study considering a 106 years long-term analysis of wave crests and wave-in-deck loads, using a simplified load model to estimate drag loads on a deck structure.

Offshore transportation is recognized as one of the most dominant sources of human and financial loss, among all varieties of maritime and offshore operations. The conventional deterministic approach to address the corresponding risks, therefore, needs to be reconsidered. This study aims at developing a reliability-based methodology for marine transportation analysis of large-scale offshore modules. Taking vessel stability and strength as the limiting criteria, the allowable weather window is extracted by use of Monte Carlo simulation. Comparing the results of conventional deterministic and reliability-based approaches, the efficiency of the proposed methodology is well demonstrated. The importance sampling technique is also proposed subsequently to reduce the computational time and effort. The developed framework is ultimately employed for optimal planning of offshore transportation, aiming to minimize weather-related downtime. The application of the proposed probabilistic approach for planning the installation phase of offshore projects leads to a significant reduction in costs while keeping the risk level as low as reasonably practicable.

When floating offshore wind turbines (FOWT) encounter extreme waves in operation, it is a highly nonlinear system involving floater motion and extreme wave–structure interactions. The behavior is crucial for floating offshore wind turbine safety. With the aid of a high-fidelity CFD solver, a harmonic separation method through a ‘Stokes-like’ formulation was adopted to obtain the parameters for each harmonic response. The present study focuses on analyzing higher harmonic load, dynamic motion response, and tension load of the mooring line the DeepCwind semi-submersible FOWT. The results show that the higher-harmonic wave load cannot be ignored in the extreme marine environment, the second harmonic can be over 16% of the linear wave load, and the third harmonic can be over 10% of the linear wave load with large wave steepness. The duration of a focused wave crest interaction with the platform is a short process of only 1.4 s in model scale, corresponding to about 10 s for the prototype. The wave runup at the upstream column is larger than the other columns, and the flow velocity is double that of the wave without the floater in presence. The dynamic response of the floater contains two phases, ’forced oscillations’ is identified to be drag-driven from odd harmonics, and ’free decay’ mainly comes from second-order difference-frequency influence from even harmonics. The properly normalized wave forces of surge and heave motion are not influenced by steepness kpAlinear. For surge motion, the total motion mainly comes from the nonlinear low frequency component. For pitch motion, the linear response is dominant in small kpAlinear. When the steepness kpAlinear increases gradually, the second-order low-frequency response of pitch motion will increase rapidly and dominate the total response.

A general and efficient scaled method for stiffened plates subjected to combined longitudinal compression and lateral pressure is proposed based on slenderness, simply by adjusting the number of stiffeners. The design method makes it easier to determine the dimensions of the scaled model for a given scale ratio compared with the previously proposed method. The emphasis is on the influence of the plate slenderness, the column slenderness, and the non-dimensional parameter of the lateral pressure on the ultimate strength. By maintaining the consistency of the plate slenderness and column slenderness, the proposed method is applicable for designing scaled models with materials of different yield stresses and Young's moduli. A similar effect of the lateral pressure on the ultimate strength of the prototype and scaled models is achieved by maintaining the non-dimensional parameter. In addition, the applicability of the scaled method to the initial deflection is considered, which provides a reference for similar models. The similitude of the scaled method is verified for several typical buckling modes, including the beam–column, tripping, web and overall collapse modes. Given the numerical results, the proposed general and fast scaled method can provide reasonable dimensions of scaled stiffened plates subjected to combined loads.

This study is concerned with the thermal and mechanical instability behaviors of composite novel liners encased in deteriorated pipelines. A liner may contain many connected segments, and two adjacent segments may become disconnected after long years of service. In such a case, the single disconnected segment may reduce to a ring. An innovative polyhedral configuration is introduced to improve the bending stiffness of the composite ring that is confined by the pipeline. The radius and bending rigidity of the ring are simplified analytically to facilitate the derivation of the critical buckling load. By employing the classical shell criteria, and defining an admissible displacement function, the expression of the potential energy function is obtained with only two unknown parameters. Taking the first derivative of the energy function to the two unknowns respectively generates two equilibrium equations. By solving the two equations, the analytical buckling load is obtained for a composite polyhedral ring in a thermal variational field. Then, two comparisons are taken between the present analytical predictions and results from elsewhere, and good agreements are obtained. An amplification coefficient is defined as the ratio between the buckling load of the polyhedral and circular rings. Finally, parametric evaluations indicate the amplification coefficient reduces with the increase of thickness-to-radius ratio, the increase of the number of sides, and the increase of the temperature variation, respectively. Therefore, a polyhedral ring with a low thickness-to-radius ratio is recommended in engineering applications.

Results from full scale fatigue tests of offshore mooring chains are analyzed. The data set includes new and used chains, tested at a variety of mean load levels. The used chains have been retrieved after operation offshore and include samples with varying surface conditions, ranging from as-new to heavily corroded. Based on a parameterized S–N curve intercept parameter, the effects of mean load and chain condition are estimated empirically by regression analysis. A hierarchical linear model is used, to account for and quantify correlations within subsets of the data. The choice of grouping criterion for the hierarchical model is discussed, and assessed based on the current data. Results show that the mean load and corrosion effects are both significant. Differences in the fatigue performance of new versus used chains are quantified and discussed.

This paper proposed a simplified formula for the long-term maximum wave-induced vertical bending moment (VBM) of ships. First, as a general theory independent of the type of ship response, the relationship between the long-term response and the peak value of the response amplitude operation (RAO) was discussed and its governing factors were clarified, and the methodology of the simplified formula development approach was presented. In particular, if the RAO has two properties, “band parameter-invariance” and “peak value-wavelength correspondence,” the long-term response can be expressed by only the peak value of RAO. Based on this approach, a simplified formula for the long-term maximum VBM was presented. First, focusing on the characteristics of the VBM-RAO in the case of zero speed, a formula with zero speed was derived, and based on this, a formula with a speed of 5 knots was derived. These formulae were validated by comparison with the results of a numerical analysis using 154 actual merchant ship models. The proposed method for developing the simplified formula is physically clear and is valid for all types of ships and responses.

In the present work, the dynamic responses of a Spar-type floating offshore wind turbine (SFWT) under freak waves with different properties are simulated and analyzed. The properties of freak wave are represented by changing different decision parameters a1, a2, a3 and a4, corresponding to the ratios of the wave elevations around the freak wave crest (FWC). The improved phase modulation method is adopted to generate the original freak wave (OFW). On the basis, the freak wave elevation is further modulated to increase the decision parameters with different degrees, and the modulated freak waves (MFWs) are obtained. The SFWT motions under the OFW and MFWs are simulated in the time domain. We firstly investigated the influence of freak wave on the SFWT transient dynamic performances, including the surge, heave, pitch motions, the turbine output power and the mooring tensions. Then, the SFWT dynamic response under different MFWs corresponding to the specific factors were analyzed. The results show that the freak wave fluctuation represented by the factor a1 significantly affects the surge, heave, pitch transient motion, output power and extreme mooring tension of the SFWT. The output power of the SFWT decreases less after the FWC with the wave fluctuation increasing. At the same time, the wave fluctuation significantly affects the mooring tension, which greatly increases both near the focus time and the extreme mooring tension time. The height of the previous wave (PW) related to a2 affects the heave motion at the trough after PW impact, which in turn affects the transient heave. a3 represents the height of the next wave (NW) and has little effect on the dynamic performance. The impact height of freak waves represented by a4 has a particularly significant effect on heave. It not only affects the transient motion at the focus time, but also has a significant effect on heave after the freak wave subsides.

Some structures that constitute underwater vehicles and other ocean engineering structures, such as the shell of underwater vehicles, shafting of power systems, compressor impellers and propeller hubs, all have central symmetric or rotationally symmetric cross sections. In this paper, a kind of central symmetric lattice is designed. The lightweight design of the above structure with this lattice can significantly reduce the weight of the structure on the premise of reducing the static response of the structure. Combined with the ANSYS Parameter Design Language (APDL), the homogenization method is used to analyze the static response of the rotationally symmetric lattice structure and the parallel pattern lattice structure under pressure. The fluid load (pressure) of impeller is calculated by CFX. The results show that the structural stress of the central symmetric lattice structures with the same volume fraction is smaller than that of parallel pattern lattice under the same load when the rotationally symmetric structures have the same form. The application of the homogenization method proves that the above conclusions also improve the efficiency of the static response calculation of the central symmetric lattice structure. The design and research methods in this paper provide technical support for the realization of lightweight design of small and medium-sized underwater rotationally symmetric structures.

In this paper, a new wave spectra estimation method is proposed in which the frequency domain wave estimation method (FDWE) is extended into a probabilistic analytical framework in order to estimate the encountered sea states involving uncertainty in transfer functions of a ship. The proposed method, named the Stochastic Wave Spectra Estimation (SWSE), makes use of an Hermite polynomial chaos expansion (PCE) to represent the uncertainty in the transfer functions and the response surfaces. The method involves a mathematical formulation where an extension of the deterministic FDWE concept to the space of random variables is made. The proposed method can accurately and easily estimate the encountered wave spectra based on ship response measurements accounting for uncertainty in the transfer functions. In this paper, numerical and experimental investigations of the proposed SWSE are made, where the uncertainties in the transfer functions of heave and pitch motions of a containership are taken into account. The validity of the SWSE is demonstrated by comparison to results of uncertainty analyses through the Monte-Carlo simulations (MCS).